Cas no 2388515-41-9 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2388515-41-9
• MF: C₃H₆Br₂N₄
• MW: 257.914537906647
• MDL: MFCD32219189
• CID: 5268920
• Update Time: 2026-03-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD32219189
• Inchi： 1S/C3H5BrN4.BrH/c4-3-6-2(1-5)7-8-3;/h1,5H2,(H,6,7,8);1H
• InChI Key： GDZTXUKLNHWYBK-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(Br)N1)N.Br

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2388515-41-9: A Comprehensive Overview

The compound with CAS Registry Number 2388515-41-9, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a unique chemical entity that has garnered attention in various scientific domains. This compound is notable for its structural complexity and potential applications in fields such as pharmaceuticals, materials science, and environmental chemistry. Recent advancements in analytical techniques have enabled researchers to delve deeper into its properties, making it a subject of interest for both academic and industrial inquiries.

Recent studies have focused on the molecular structure of CAS No. 2388515-41-9, revealing its intricate arrangement of functional groups. These groups contribute to its reactivity and stability under varying conditions. For instance, researchers have identified key reactive sites that play a pivotal role in its interaction with other chemical species. Such insights are crucial for understanding its behavior in both synthetic and natural environments.

The synthesis of CAS No. 2388515-41-9 has been optimized through innovative methodologies, including green chemistry approaches. These methods not only enhance the efficiency of production but also reduce environmental impact, aligning with global sustainability goals. The compound's synthesis involves multi-step reactions, where precise control over reaction conditions is essential to achieve high yields and purity.

In terms of applications, CAS No. 2388515-41-9 has shown promise in the development of advanced materials. Its unique properties, such as thermal stability and mechanical strength, make it a candidate for use in high-performance polymers and composites. Additionally, preliminary studies suggest its potential as a catalyst in organic synthesis, where it can accelerate reaction rates while maintaining selectivity.

The environmental impact of CAS No. 2388515-41-9 is another area of active research. Scientists are investigating its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Early findings indicate that the compound exhibits low toxicity under controlled conditions, which is a positive sign for its integration into commercial products.

Recent breakthroughs in computational chemistry have provided new insights into the electronic structure of CAS No. 2388515-41-9. Advanced modeling techniques have allowed researchers to predict its reactivity and stability with unprecedented accuracy. These computational studies are complemented by experimental validations, ensuring the reliability of the findings.

In conclusion, CAS No. 2388515-41-9 represents a significant advancement in chemical research, offering versatile applications across multiple disciplines. Its unique properties and potential uses make it a focal point for ongoing investigations. As research continues to unfold, this compound is expected to contribute significantly to the development of novel technologies and materials.